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Compound of Interest

Compound Name:
Bis(6-methylpyridin-2-

yl)methanone

Cat. No.: B3318437 Get Quote

Despite a comprehensive search of available scientific literature and chemical databases,

detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) and specific synthesis

protocols for Bis(6-methylpyridin-2-yl)methanone (CAS Number: 99765-49-8) are not

publicly available at this time.

While this specific compound is listed by several chemical suppliers, indicating its synthesis

and commercial availability, the associated characterization data required for an in-depth

technical guide is not provided in accessible publications or databases. Research articles

detailing the synthesis of this molecule, which would typically include its spectroscopic

characterization, could not be located.

Therefore, it is not possible to provide the requested tables of quantitative data, detailed

experimental protocols, or visualizations based on verified experimental results for Bis(6-
methylpyridin-2-yl)methanone.

For researchers, scientists, and drug development professionals requiring this information, the

following approaches are recommended:

Direct Analysis: The most reliable method to obtain the required spectroscopic data would be

to acquire a sample of Bis(6-methylpyridin-2-yl)methanone and perform the necessary

analytical experiments (¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry).
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Custom Synthesis and Characterization: If the compound is not readily available, a custom

synthesis could be commissioned. The synthetic process would need to be followed by a full

spectroscopic characterization to confirm the structure and purity of the product. A potential

synthetic route could be the oxidation of the corresponding secondary alcohol, bis(6-

methylpyridin-2-yl)methanol, a common method for ketone synthesis.

Contacting Chemical Suppliers: Reaching out to the technical support of chemical vendors

who list this compound might provide access to their internal quality control data, which may

include the spectroscopic information required.

Due to the lack of available data, the creation of diagrams for signaling pathways, experimental

workflows, or logical relationships using the Graphviz (DOT language) as requested is not

feasible, as these would be purely speculative without experimental backing.

This report underscores the current gap in the publicly accessible scientific literature regarding

the detailed characterization of Bis(6-methylpyridin-2-yl)methanone. Further research and

publication of its synthesis and spectroscopic properties would be a valuable contribution to the

chemical science community.

To cite this document: BenchChem. [Spectroscopic Data for Bis(6-methylpyridin-2-
yl)methanone: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3318437#spectroscopic-data-nmr-ir-mass-spec-for-
bis-6-methylpyridin-2-yl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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